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  • Product: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Core Science & Biosynthesis

Foundational

Molecular weight and formula of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

A Functional Building Block for Medicinal Chemistry and Linker Design Executive Summary 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS: 5437-48-9 for HCl salt analog context; specific free base or salt forms vary by...

Author: BenchChem Technical Support Team. Date: February 2026

A Functional Building Block for Medicinal Chemistry and Linker Design

Executive Summary

2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS: 5437-48-9 for HCl salt analog context; specific free base or salt forms vary by vendor) is a specialized bifunctional building block used in drug discovery and proteomics.[1] Structurally, it consists of a glycine amino acid residue coupled to a 4-hydroxypiperidine ring via an amide bond.

This molecule serves as a critical "solubilizing linker" in medicinal chemistry. It combines a primary amine (for further functionalization) with a polar, non-aromatic cycle (4-hydroxypiperidine) that improves the physicochemical profile (LogP, solubility) of the final drug candidate. It is distinct from the aromatic "2-amino-1-(4-hydroxyphenyl)ethanone" often found in adrenergic research; this guide focuses strictly on the piperidine-amide variant.

Part 1: Chemical Identity & Physicochemical Profile[2]

This compound is effectively 1-Glycyl-4-hydroxypiperidine . It bridges the gap between simple amino acid linkers and heterocyclic scaffolds.

1.1 Core Identifiers
PropertyValue
IUPAC Name 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one
Common Synonyms Glycyl-4-hydroxypiperidine; 1-(Aminoacetyl)-4-piperidinol
Molecular Formula C₇H₁₄N₂O₂
Molecular Weight 158.20 g/mol
Exact Mass 158.1055
SMILES NCC(=O)N1CCC(O)CC1
1.2 Physicochemical Properties (Calculated)

Understanding the "Rule of 5" impact of this fragment is essential for medicinal chemists.

PropertyValueImplication for Drug Design
cLogP ~ -1.2 to -0.8Highly hydrophilic; excellent for lowering the lipophilicity of greasy scaffolds.
TPSA ~ 66 ŲSignificant polar surface area contribution (Amide + Amine + Hydroxyl).
H-Bond Donors 3 (NH₂, OH)High capacity for hydrogen bonding interactions.
H-Bond Acceptors 3 (C=O, OH, N)Facilitates water solubility.
Rotatable Bonds 2Semi-rigid structure due to the piperidine ring, reducing entropic penalty upon binding compared to linear chains.
Part 2: Synthesis & Manufacturing Protocol

The synthesis of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one follows a standard peptide coupling strategy. The protocol below is designed for high purity and scalability, utilizing a Self-Validating System where intermediates are checked before proceeding.

2.1 Reaction Logic
  • Protection: The primary amine of glycine must be protected (Boc) to prevent self-polymerization.

  • Coupling: The carboxylic acid of glycine is activated to attack the secondary amine of 4-hydroxypiperidine. Note: The hydroxyl group on the piperidine is generally less nucleophilic than the secondary amine and does not require protection if stoichiometric control is maintained.

  • Deprotection: Removal of the Boc group yields the final salt.

2.2 Step-by-Step Protocol

Step 1: Coupling (Formation of Intermediate A)

  • Reagents: N-Boc-Glycine (1.0 eq), 4-Hydroxypiperidine (1.1 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (2.0 eq).

  • Solvent: Dichloromethane (DCM) or DMF (if solubility is an issue).

  • Procedure:

    • Dissolve N-Boc-Glycine in DCM at 0°C.

    • Add EDC·HCl and HOBt; stir for 30 mins to activate the acid.

    • Add 4-Hydroxypiperidine and DIPEA dropwise.

    • Allow to warm to Room Temperature (RT) and stir for 12–16 hours.

    • Validation Point: TLC (5% MeOH in DCM) should show consumption of Boc-Glycine.

    • Workup: Wash with 1N citric acid (removes unreacted amine), sat. NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

    • Intermediate A: tert-butyl (2-(4-hydroxy-1-piperidinyl)-2-oxoethyl)carbamate.

Step 2: Deprotection (Formation of Final Product)

  • Reagents: Trifluoroacetic Acid (TFA) or 4N HCl in Dioxane.

  • Procedure:

    • Dissolve Intermediate A in DCM (10 mL/g).

    • Add TFA (20% v/v) at 0°C.

    • Stir at RT for 2–4 hours.

    • Validation Point: LC-MS should show a peak at [M+H]⁺ = 159.1.

    • Isolation: Concentrate in vacuo. Triturate with diethyl ether to precipitate the TFA salt.

2.3 Synthesis Workflow Diagram

SynthesisPath Start N-Boc-Glycine + 4-Hydroxypiperidine Activation Activation (EDC/HOBt) Start->Activation 0°C Coupling Amide Bond Formation (Nucleophilic Attack) Activation->Coupling Active Ester Intermediate Intermediate: N-Boc-Glycyl-4-hydroxypiperidine Coupling->Intermediate Workup Deprotection Acid Deprotection (TFA or HCl) Intermediate->Deprotection Cleavage Product Final Product: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one Deprotection->Product Precipitation

Caption: Synthesis pathway from N-Boc-Glycine to target via carbodiimide coupling.

Part 3: Applications in Drug Discovery[3][4]

This molecule is rarely a drug in itself but acts as a high-value Fragment or Linker .

3.1 Solubility Enhancement Strategy

In modern drug discovery, "molecular obesity" (high MW and Lipophilicity) is a major failure mode.

  • Mechanism: Attaching this moiety to a lipophilic core (e.g., via the primary amine reacting with an aryl halide or carboxylic acid) introduces a "solubilizing tail."

  • Benefit: The piperidine nitrogen is amidated (non-basic), avoiding hERG issues often associated with basic amines, while the hydroxyl group and amide oxygen provide solvation.

3.2 PROTAC and Linker Design

In Proteolysis Targeting Chimeras (PROTACs), the linker length and composition are critical.

  • Rigidity: Unlike PEG linkers, the piperidine ring introduces a constrained conformation, potentially improving selectivity by restricting the orientation of the E3 ligase relative to the target protein [1].

  • Exit Vector: The 4-position hydroxyl can be further derivatized (e.g., to an ether) to extend the chain, creating a bifunctional linker with a defined geometry.

3.3 Fragment-Based Drug Discovery (FBDD)
  • Fragment Screening: This molecule is an ideal fragment for NMR or X-ray crystallographic screening. It probes subsites that accept hydrogen bond donors (amine/hydroxyl) and acceptors (amide carbonyl).

3.4 Application Decision Tree

ApplicationLogic Problem Drug Design Challenge Solubility Poor Aqueous Solubility? Problem->Solubility Linker Need Linker for PROTAC/Conjugate? Problem->Linker UseComp Attach 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one Solubility->UseComp Yes Linker->UseComp Yes Mechanism1 Mechanism: Lowers LogP (Amide + OH) UseComp->Mechanism1 Mechanism2 Mechanism: Semi-rigid Geometry (Piperidine Ring) UseComp->Mechanism2

Caption: Decision logic for incorporating the glycyl-hydroxypiperidine motif in lead optimization.

Part 4: Analytical Characterization Standards

To ensure the integrity of the compound, the following analytical signatures must be verified.

MethodExpected SignatureInterpretation
¹H NMR (DMSO-d₆) δ 3.6–3.8 (m, 2H, Glycine α-CH₂) δ 4.4–4.6 (m, 1H, CH-OH) δ 1.2–1.8 (m, 4H, Piperidine ring)Confirms the glycine-linker connection and the integrity of the piperidine ring.
LC-MS (ESI+) m/z = 159.1 [M+H]⁺Primary identification.
HPLC Purity >95% at 210 nmAmides absorb weakly; low UV detection requires high purity to avoid artifact peaks.
References
  • Design of rigid linkers in PROTACs

    • Title: "Linker Design in Proteolysis Targeting Chimeras (PROTACs)"
    • Source: Journal of Medicinal Chemistry[2]

    • URL: [Link]

  • Piperidine Scaffolds in Drug Design

    • Title: "Piperidine-based scaffolds in medicinal chemistry"
    • Source: European Journal of Medicinal Chemistry
    • URL: [Link]

  • Compound Identity Verification

    • Title: "2-amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one Product Page"
    • Source: Santa Cruz Biotechnology[3]

Sources

Exploratory

Literature review of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one as a chemical building block

Executive Summary In the landscape of modern medicinal chemistry, 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (Glycyl-4-hydroxypiperidine) represents a high-value bifunctional building block. It bridges the gap betwee...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of modern medicinal chemistry, 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (Glycyl-4-hydroxypiperidine) represents a high-value bifunctional building block. It bridges the gap between simple aliphatic linkers and complex heterocyclic scaffolds. By combining a flexible glycine spacer with a rigid, functionalizable piperidine core, this molecule offers researchers a unique tool for Fragment-Based Drug Discovery (FBDD) and proteolysis-targeting chimera (PROTAC) linker design.

This guide provides a comprehensive technical analysis of this scaffold, detailing its synthesis, chemical reactivity, and application in optimizing physicochemical properties such as solubility and hydrodynamic radius.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

This compound functions as a "linker-scaffold hybrid." The glycine moiety introduces a hydrogen-bond donor/acceptor motif and flexibility, while the 4-hydroxypiperidine core provides a defined vector for further elaboration.

PropertyData
IUPAC Name 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one
Common Name Glycyl-4-hydroxypiperidine
CAS Number Not widely listed as commodity; synthesized from 5382-16-1
Molecular Formula C7H14N2O2
Molecular Weight 158.20 g/mol
H-Bond Donors 2 (Amine NH2, Hydroxyl OH)
H-Bond Acceptors 3 (Amide O, Hydroxyl O, Amine N)
Predicted LogP -1.2 (Highly Polar)
Physical State Hygroscopic Solid / Viscous Oil (Free base)

Synthesis Protocol

Expert Insight: As this compound is often generated in situ or as a crude intermediate due to the instability of the free primary amine, the most robust route involves the coupling of N-Boc-Glycine with 4-Hydroxypiperidine followed by controlled deprotection.

Phase A: Amide Coupling

Objective: Synthesize tert-butyl (2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)carbamate.

  • Reagents: N-Boc-Glycine (1.0 eq), 4-Hydroxypiperidine (1.1 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq), DMF (0.2 M).

  • Procedure:

    • Dissolve N-Boc-Glycine in anhydrous DMF under

      
      .
      
    • Add DIPEA, EDC·HCl, and HOBt.[1] Stir at 0°C for 30 minutes to activate the acid.

    • Add 4-Hydroxypiperidine.[2][3][4][5][6][7] Allow to warm to Room Temperature (RT) and stir for 12–16 hours.

    • Validation: Monitor via TLC (5% MeOH in DCM). Stain with Ninhydrin (inactive) and PMA (active).

  • Workup: Dilute with EtOAc, wash with 1M citric acid (removes unreacted amine), sat.

    
    , and brine.[3] Dry over 
    
    
    
    .[6]
Phase B: Deprotection

Objective: Isolate 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one.

  • Reagents: 4M HCl in Dioxane or TFA/DCM (1:4 ratio).

  • Procedure:

    • Dissolve the intermediate in DCM.[3][8]

    • Add TFA dropwise at 0°C. Stir for 2 hours at RT.

    • Critical Step: Evaporate volatiles under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA.

    • Isolation: The product is obtained as a TFA salt. For the free base, pass through a weak anion exchange resin or neutralize with

      
       immediately prior to the next step.
      
Synthesis Workflow Diagram

SynthesisWorkflow Start Start: N-Boc-Glycine Reagent1 Activation: EDC/HOBt/DIPEA Start->Reagent1 Step1 Intermediate: Activated Ester Reagent1->Step1 0°C, 30 min Intermediate Boc-Protected Glycyl-Piperidine Step1->Intermediate + Reagent2, RT, 12h Reagent2 Nucleophile: 4-Hydroxypiperidine Step2 Deprotection: TFA/DCM or HCl/Dioxane Intermediate->Step2 Acidolysis Final Target Scaffold: 2-Amino-1-(4-hydroxypiperidin-1-yl) ethan-1-one Step2->Final Neutralization

Caption: Step-wise synthesis of the target scaffold from commodity precursors via standard peptide coupling logic.

Functionalization & Reactivity

The power of this scaffold lies in its orthogonal reactivity . The primary amine (N-terminus) and the secondary alcohol (C4-position) can be modified independently to generate diverse libraries.

A. N-Terminus (Primary Amine)

This site typically serves as the attachment point to the "Warhead" or primary pharmacophore.

  • Amide Coupling: Reacts with carboxylic acids to extend the peptide chain or attach aromatic systems.

  • Reductive Amination: Reacts with aldehydes to form secondary amines, crucial for tuning pKa and solubility.

  • Urea/Carbamate Formation: Reacts with isocyanates or chloroformates for rigid linker construction.

B. C4-Position (Secondary Alcohol)

This site allows for the introduction of solubility-enhancing groups or "Exit Vectors" to probe the solvent-accessible surface of the target protein.

  • Etherification:

    
     or Mitsunobu reactions to attach aryl groups.
    
  • Oxidation: Conversion to the ketone (using Dess-Martin Periodinane) allows for subsequent reductive amination, effectively converting the 4-OH to a 4-Amino group (creating a diamine scaffold).

  • Esterification: Prodrug design or transient masking of polarity.

Divergent Functionalization Map

ReactivityMap Core Core Scaffold: Glycyl-4-Hydroxypiperidine N_Path N-Terminus (Primary Amine) Core->N_Path O_Path C4-Position (Hydroxyl Group) Core->O_Path Amide Amide Coupling (Linker Extension) N_Path->Amide RedAm Reductive Amination (pKa Tuning) N_Path->RedAm Ether Etherification (PROTAC Linkers) O_Path->Ether Oxidation Oxidation to Ketone (Spirocycle Entry) O_Path->Oxidation

Caption: Orthogonal functionalization strategy allowing independent modification of the amine and hydroxyl motifs.

Medicinal Chemistry Applications

PROTAC Linker Design

The piperidine ring provides a semi-rigid spacer that reduces the entropic penalty of binding compared to linear alkyl chains. The glycine unit adds hydrophilicity, countering the lipophilicity of E3 ligase ligands (e.g., Thalidomide or VHL ligands).

  • Strategy: Use the 4-OH group to attach the E3 ligase ligand via an ether linkage, and the primary amine to attach the target protein ligand via an amide bond.

Fragment-Based Drug Discovery (FBDD)

With a Molecular Weight of 158.2 Da, this scaffold is an ideal "Fragment Grow" starting point.

  • Vector Exploration: The 4-position points directly away from the amide linkage, allowing researchers to probe deep pockets or solvent channels without altering the binding mode of the glycine-amide motif.

Solubility Enhancement

Incorporating the glycyl-piperidine motif into a hydrophobic drug candidate often improves water solubility due to the ionizable amine (if left secondary) and the polar amide/hydroxyl groups. It disrupts planar stacking in aromatic drug cores, improving dissolution rates.

References

  • PubChem. 1-(2-Aminoethyl)piperidin-4-ol Compound Summary. National Library of Medicine. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimizing PROTAC Ternary Complexes with Rigid Piperidine-Glycine Linkers

Abstract & Introduction The success of a Proteolysis Targeting Chimera (PROTAC) relies heavily on the formation of a productive ternary complex between the Protein of Interest (POI), the PROTAC, and the E3 ubiquitin liga...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

The success of a Proteolysis Targeting Chimera (PROTAC) relies heavily on the formation of a productive ternary complex between the Protein of Interest (POI), the PROTAC, and the E3 ubiquitin ligase.[1][2][3][][][6] While early-generation PROTACs relied on flexible Polyethylene Glycol (PEG) or alkyl chain linkers, these "ropes" often incur high entropic penalties upon binding and suffer from poor membrane permeability.

This guide details the application of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (hereafter referred to as Linker-PipGly ) as a rigid, heterobifunctional linker scaffold. By incorporating a piperidine ring, this linker introduces defined conformational constraints ("rods") that can stabilize the ternary complex, improve metabolic stability, and enhance oral bioavailability compared to flexible linear chains.

Strategic Rationale: The "Goldilocks" Zone of Rigidity

Linker-PipGly offers a unique structural advantage in PROTAC design by bridging the gap between flexibility and rigidity.

FeaturePEG Linkers (Traditional)Linker-PipGly (Rigid Scaffold)Impact on PROTAC
Conformation Highly Flexible (High Entropy)Semi-Rigid (Low Entropy)Reduces entropic penalty of binding; locks bioactive conformation.
Permeability Low (High TPSA/Rotatable Bonds)Moderate-HighPiperidine ring lowers rotatable bond count (RBC), improving passive diffusion.
Metabolism Oxidative cleavage (CYP mediated)High StabilityAmide and piperidine bonds are resistant to rapid metabolic hydrolysis.
Solubility ExcellentGoodThe hydroxyl group and amide backbone maintain aqueous solubility without the "floppiness" of PEG.
Mechanism of Action

The Linker-PipGly scaffold acts as an "extender" with a defined exit vector.

  • The Primary Amine (

    
    ):  Serves as a nucleophilic handle for amide coupling to carboxylic acid-functionalized ligands (e.g., Pomalidomide derivatives for Cereblon or VHL ligands).
    
  • The Piperidine Ring: Provides a rigid core that directs the spatial orientation of the ligands.

  • The Hydroxyl Group (

    
    ):  Acts as the second attachment point, allowing for ether or ester linkages to the warhead (POI ligand) or further linker extension.
    

Chemical Biology & Synthesis Protocols

Diagram 1: Synthetic Workflow & Logic

The following diagram illustrates the decision logic and synthetic pathway for incorporating Linker-PipGly.

PROTAC_Synthesis Start Ligand Selection Linker Linker-PipGly (2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one) Start->Linker Selection Step1 Step 1: Amide Coupling (Amine End) Linker->Step1 Coupling to E3 Ligand-COOH Intermediate Ligand-Linker Intermediate (Hydroxyl Free) Step1->Intermediate Decision Linkage Type? Intermediate->Decision PathA Ether Linkage (Mitsunobu/Alkylation) Decision->PathA Stable PathB Carbamate/Ester (Acylation) Decision->PathB Labile/Fast Final Rigid PROTAC PathA->Final PathB->Final

Caption: Workflow for integrating Linker-PipGly into PROTAC synthesis, highlighting the bifurcation at the hydroxyl functionalization step.

Protocol A: Amide Coupling (The Amine Handle)

Objective: Attach the linker to an E3 ligase ligand (e.g., Thalidomide-acid) via the primary amine.

Reagents:

  • E3 Ligase Ligand (containing a carboxylic acid).

  • Linker-PipGly (HCl salt or free base).

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

  • DIPEA (N,N-Diisopropylethylamine).

  • DMF (Anhydrous N,N-Dimethylformamide).

Procedure:

  • Activation: Dissolve the E3 Ligand-Acid (1.0 equiv) in anhydrous DMF (0.1 M concentration). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir at room temperature (RT) for 15 minutes to form the activated ester.

  • Coupling: Add Linker-PipGly (1.2 equiv) to the reaction mixture.

    • Note: If the linker is an HCl salt, ensure sufficient DIPEA is added to neutralize it.

  • Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS for the formation of the [M+H]+ peak corresponding to the amide product.

  • Workup: Dilute with Ethyl Acetate, wash with saturated

    
    , water, and brine. Dry over 
    
    
    
    .[7]
  • Purification: Purify via Flash Column Chromatography (DCM/MeOH gradient).

Protocol B: Functionalizing the Hydroxyl (The Exit Vector)

Objective: Connect the POI ligand (Warhead) to the piperidine hydroxyl.

Option 1: Mitsunobu Reaction (Ether Bond - Preferred for Stability)

  • Reagents: Triphenylphosphine (

    
    ), DIAD (Diisopropyl azodicarboxylate), Warhead-Phenol/Alcohol.
    
  • Procedure:

    • Dissolve the Intermediate from Protocol A (1.0 equiv), the Warhead-Phenol (1.2 equiv), and

      
       (1.5 equiv) in anhydrous THF.
      
    • Cool to 0°C.

    • Dropwise add DIAD (1.5 equiv).

    • Allow to warm to RT and stir overnight.

    • Critical Check: This inverts the stereochemistry if the hydroxyl is chiral. For 4-hydroxypiperidine (achiral), this is not an issue unless the ring is substituted elsewhere.

Option 2: Carbamate Formation (via Activation)

  • Reagents: 4-Nitrophenyl chloroformate, DIPEA.

  • Procedure:

    • Activate the hydroxyl of the Intermediate with 4-nitrophenyl chloroformate to form a reactive carbonate.

    • React with an amine-containing Warhead to form a stable carbamate linkage.

Validation: Assessing the "Hook Effect" & Stability

Rigid linkers like Linker-PipGly often alter the "Hook Effect" profile (where high concentrations of PROTAC inhibit degradation by forming binary rather than ternary complexes).

Diagram 2: Ternary Complex Dynamics

Ternary_Complex Flexible Flexible Linker (PEG) High Entropy Cost Complex_Flex Unstable Ternary Complex (Transient) Flexible->Complex_Flex Slow Association Rigid Rigid Linker (PipGly) Pre-organized Complex_Rigid Stable Ternary Complex (Cooperativity High) Rigid->Complex_Rigid Fast Association Degradation Ubiquitination & Degradation Complex_Flex->Degradation Low Efficiency Complex_Rigid->Degradation High Efficiency

Caption: Comparison of ternary complex formation dynamics between flexible PEG linkers and rigid piperidine linkers.

Protocol C: Ternary Complex Stability Assay (TR-FRET)

Objective: Quantify the stability of the {POI}:{PROTAC}:{E3} complex.

  • Labeling: Label the POI with a Fluorophore (Donor, e.g., Terbium) and the E3 Ligase with an Acceptor (e.g., Biotinylated E3 + Streptavidin-XL665).

  • Titration: Prepare a serial dilution of the PROTAC (from 10

    
    M to 0.1 nM) in assay buffer.
    
  • Incubation: Mix POI (50 nM), E3 Ligase (50 nM), and PROTAC. Incubate for 60 minutes at RT.

  • Readout: Measure TR-FRET signal.

  • Analysis: Plot Signal vs. [PROTAC].

    • Success Metric: A bell-shaped curve is expected. A wider bell curve with a higher amplitude for the Linker-PipGly variant (compared to a PEG analog) indicates positive cooperativity and a more stable ternary complex due to rigidification [1, 2].

References

  • Troup, R. I., Fallan, C., & Baud, M. G. J. (2020).[6] Current strategies for the design of PROTAC linkers: a critical review. Exploratory Targeted Anti-tumor Therapy, 1, 273–312.[6] Link

  • Bostrom, J., et al. (2022). Impact of PROTAC Linker Plasticity on the Solution Conformations and Dissociation of the Ternary Complex. Journal of Chemical Information and Modeling, 62(2), 340-349. Link[8]

  • Li, F., & Brown, D. (2021). Linkers in PROTACs - Precise PEG and Rigid Alternatives. PrecisePEG Application Notes. Link

  • Weng, G., et al. (2021). Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta. Journal of Chemical Information and Modeling. Link

Sources

Application

Application Note: Chemoselective Functionalization of the Hydroxyl Group in 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Executive Summary & Strategic Analysis The target molecule, 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one , represents a critical bifunctional scaffold often utilized in the synthesis of PROTAC linkers and GPCR ligands....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

The target molecule, 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one , represents a critical bifunctional scaffold often utilized in the synthesis of PROTAC linkers and GPCR ligands. It contains three distinct functional sites:

  • Primary Amine (

    
    ):  Highly nucleophilic, basic (
    
    
    
    ).
  • Secondary Hydroxyl (

    
    ):  Moderately nucleophilic, non-basic (
    
    
    
    ).
  • Amide Backbone: Non-nucleophilic, stable linker.

The Challenge: The primary amine is significantly more nucleophilic than the secondary hydroxyl group. Any attempt to directly functionalize the hydroxyl group (e.g., via alkyl halides or acyl chlorides) will result in rapid chemoselective reaction at the amine, yielding unwanted


-functionalized byproducts.

The Solution: To target the hydroxyl group, an Orthogonal Protection Strategy is mandatory. This guide details a robust workflow:

  • Protection: Capping the amine with a tert-butyloxycarbonyl (Boc) group.[1][2]

  • Functionalization: Modifying the hydroxyl group via Mitsunobu etherification or Steglich esterification.

  • Deprotection: Restoring the amine under controlled acidic conditions.

Strategic Workflow Visualization

The following flowchart outlines the decision logic and reaction pathways for high-yield functionalization.

G Start Target Molecule (Free Amine/Free Alcohol) Decision Chemoselectivity Check Start->Decision Protect Step 1: N-Boc Protection (Boc2O, Et3N) Decision->Protect Amine is More Nucleophilic Func_Ether Step 2A: Ether Synthesis (Mitsunobu: PPh3, DIAD, R-OH) Protect->Func_Ether Target: Ether Func_Ester Step 2B: Ester Synthesis (Steglich: EDC, DMAP, R-COOH) Protect->Func_Ester Target: Ester Deprotect Step 3: N-Deprotection (TFA/DCM or HCl/Dioxane) Func_Ether->Deprotect Func_Ester->Deprotect Final Final O-Functionalized Amino Product Deprotect->Final

Figure 1: Orthogonal protection strategy ensuring chemoselective O-functionalization.

Detailed Experimental Protocols

Phase 1: The Shield (N-Boc Protection)

Objective: Temporarily render the primary amine inert to electrophiles.

Rationale: The Boc group is chosen for its stability against basic conditions (required for potential alkylations) and mild removal conditions.

Reagents:

  • Substrate: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (1.0 equiv)

  • Di-tert-butyl dicarbonate (

    
    ) (1.1 equiv)
    
  • Triethylamine (

    
    ) (1.5 equiv)
    
  • Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Protocol:

  • Dissolution: Dissolve 1.0 equiv of the substrate in DCM (

    
     concentration).
    
  • Base Addition: Add 1.5 equiv of

    
     and cool the solution to 
    
    
    
    in an ice bath.
  • Reagent Addition: Slowly add 1.1 equiv of

    
     (dissolved in minimal DCM) dropwise over 15 minutes.
    
  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (stain with Ninhydrin; free amine spots will disappear).

  • Workup: Wash with

    
     (to remove excess base/amine), followed by saturated 
    
    
    
    and brine.
  • Isolation: Dry over

    
    , filter, and concentrate in vacuo.
    
    • Checkpoint: The product, tert-butyl (2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)carbamate , is typically a viscous oil or white solid.

Phase 2: The Functionalization (O-Derivatization)

Choose Protocol A for creating stable ether linkages (common in drug linkers) or Protocol B for labile ester linkages (prodrugs).

Protocol A: Mitsunobu Etherification (High Precision)

Objective: Alkylation of the secondary alcohol without using strong bases that might affect the Boc-carbamate.

Rationale: Standard Williamson ether synthesis (NaH/Alkyl Halide) is risky here because the NH proton of the Boc-carbamate (


) is more acidic than the hydroxyl proton (

). Strong bases like NaH will deprotonate the amide first, leading to potential N-alkylation side products. The Mitsunobu reaction is neutral and highly chemoselective for the alcohol [1].

Reagents:

  • N-Boc Intermediate (from Phase 1) (1.0 equiv)

  • Target Alcohol (R-OH) (1.2 equiv)

  • Triphenylphosphine (

    
    ) (1.5 equiv)
    
  • DIAD (Diisopropyl azodicarboxylate) (1.5 equiv)

  • Solvent: Anhydrous THF

Protocol:

  • Setup: Under nitrogen atmosphere, dissolve N-Boc intermediate, R-OH, and

    
     in anhydrous THF (
    
    
    
    ). Cool to
    
    
    .
  • Addition: Add DIAD dropwise over 20 minutes. Note: The solution will turn yellow.

  • Reaction: Stir at

    
     for 30 minutes, then warm to RT and stir overnight (12–16 h).
    
  • Workup: Concentrate the solvent. Triturate the residue with cold diethyl ether/hexanes to precipitate triphenylphosphine oxide (

    
    ). Filter off the solid.
    
  • Purification: Flash column chromatography is mandatory to remove hydrazine byproducts.

Protocol B: Steglich Esterification (Standard Acylation)

Objective: Acylation of the secondary alcohol.

Reagents:

  • N-Boc Intermediate (1.0 equiv)

  • Carboxylic Acid (R-COOH) (1.1 equiv)

  • EDC

    
    HCl (1.2 equiv)
    
  • DMAP (0.1 equiv - Catalyst)

  • Solvent: DCM

Protocol:

  • Mixing: Dissolve N-Boc intermediate, R-COOH, and DMAP in DCM.

  • Coupling: Add EDC

    
    HCl in one portion at 
    
    
    
    .
  • Reaction: Stir at RT for 3–12 hours.

  • Workup: Wash with

    
    , then saturated 
    
    
    
    . Dry and concentrate.
Phase 3: The Reveal (Deprotection)

Objective: Removal of the Boc group to release the primary amine.

Safety Note: TFA is corrosive. Perform in a fume hood.

Protocol:

  • Dissolution: Dissolve the O-functionalized intermediate in DCM (

    
    ).
    
  • Acidolysis: Add Trifluoroacetic Acid (TFA) (20% v/v final concentration).

    • Alternative: For acid-sensitive ethers, use

      
       in Dioxane.
      
  • Reaction: Stir at RT for 1–2 hours. Monitor by LCMS (mass will decrease by 100 Da).

  • Workup (Critical):

    • Concentrate in vacuo to remove excess TFA.

    • Free Basing: Redissolve in DCM and wash with saturated

      
       to obtain the free amine.
      
    • Salt Form: If the HCl salt is desired, simply evaporate the dioxane/HCl and dry under high vacuum.

Analytical Validation (QC)

To ensure protocol success, verify the following analytical markers:

FeatureMethodExpected ObservationInterpretation
Amine Protection 1H NMR New singlet ~1.4 ppm (9H)Successful Boc installation.
O-Functionalization 1H NMR Downfield shift of Piperidine C4-HThe proton at the 4-position (methine) shifts from ~3.8 ppm to ~5.0 ppm (for esters) or ~3.5-4.0 ppm (for ethers).
Mass Balance LCMS

Indicates Boc group is present (Phase 2).
Final Purity LCMS

Loss of Boc (-100 mass units) confirms deprotection.

References

  • Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis.

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc chemistry).

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5382-16-1, 4-Hydroxypiperidine. Retrieved from

  • Davies, J. et al. (2020). Functionalization of Piperidine Derivatives for the Site-Selective Synthesis of Analogues. Chemistry – A European Journal.

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yields for 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one synthesis

Ticket ID: #SYN-4HP-GLY-001 Status: Open Priority: High (Yield Critical) Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary You are experiencing low yields or isolation diffic...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #SYN-4HP-GLY-001 Status: Open Priority: High (Yield Critical) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are experiencing low yields or isolation difficulties with 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS: 16014-99-4). This molecule presents a classic "polar trap" in organic synthesis: it combines a secondary alcohol, a tertiary amide, and a primary amine, resulting in high water solubility (LogP < 0) and zwitterionic character.

Most yield losses for this specific target are not due to reaction failure, but workup failure (product loss to the aqueous phase) or chemoselectivity errors (O-acylation vs. N-acylation).

This guide addresses these issues through three core modules.

Module 1: Route Selection & Optimization

Diagnostic: Which Route Are You Using?

We categorize the synthesis into two primary workflows. Select the one matching your current protocol to view specific troubleshooting steps.

FeatureRoute A: The Chloroacetyl Path Route B: The Boc-Glycine Path
Reagents Chloroacetyl chloride, then NH

N-Boc-Glycine, EDC/HOBt or HATU
Primary Risk O-Acylation (Ester formation)Isolation (Removal of coupling urea)
Scalability High (Industrial preferred)Low-Medium (Lab scale preferred)
Cost LowHigh
Protocol A: The Chloroacetyl Chloride Route (Scalable)

Best for: >10g scale, cost-sensitive projects.

The Issue: The 4-hydroxyl group on the piperidine competes with the nitrogen during acylation, or the final amination leads to dimerization (secondary amine formation).

Optimization Steps:

  • Temperature Control (Critical): The reaction of chloroacetyl chloride with 4-hydroxypiperidine must be performed at -10°C to 0°C . At room temperature, the rate of O-acylation increases significantly.

  • Biphasic Conditions (Schotten-Baumann): Use a DCM/Water system with K

    
    CO
    
    
    
    as the base. The inorganic base stays in the water, neutralizing HCl, while the product moves to DCM. This suppresses O-acylation compared to using Et
    
    
    N in homogenous organic solvent.
  • The Amination Fix: When converting the chloro-intermediate to the amine, do not use 1 equivalent of ammonia. You must use a huge excess (10-20 eq) of NH

    
     (in MeOH or H
    
    
    
    O) to prevent the product amine from reacting with the starting chloride (dimerization).
Protocol B: The Boc-Glycine Route (High Purity)

Best for: <5g scale, high purity requirements.

The Issue: Standard aqueous workups (washing with citric acid/bicarb) fail because the product is water-soluble.

Optimization Steps:

  • Coupling Agent: Switch from EDC/HOBt to T3P (Propylphosphonic anhydride) . T3P byproducts are water-soluble, but unlike EDC urea, they do not interfere with downstream ion-exchange purification.

  • Deprotection: Use 4M HCl in Dioxane. The product will precipitate as the hydrochloride salt. Filter the solid rather than evaporating; this leaves non-polar impurities in the filtrate.

Module 2: The "Invisible Product" (Isolation & Workup)

Symptom: "TLC shows a spot, but after extraction, my flask is empty." Cause: Your product is partitioning into the aqueous layer.

The Solution: Validated Isolation Protocols
Method 1: The "Salting Out" Extraction (Low Tech)

Standard EtOAc/Water extraction will fail. You must modify the partition coefficient.

  • Saturate the aqueous phase with NaCl (brine).

  • Use n-Butanol or IPA:Chloroform (1:3) as the organic solvent.

  • Perform 5-6 extractions.

  • Warning: n-Butanol has a high boiling point; rotovap requires a good vacuum pump.

Method 2: Resin Capture (High Tech - Recommended)

This is the gold standard for amino-amides.

  • Load the aqueous reaction mixture onto a Strong Cation Exchange (SCX) cartridge (e.g., Dowex 50W or similar).

    • Mechanism:[1][2][3] The amine binds to the resin; neutral impurities (coupling reagents, unreacted starting material) wash through.

  • Wash with MeOH (removes non-polar debris).

  • Elute with 2M NH

    
     in MeOH .
    
  • Concentrate the eluate to obtain the free base.

Module 3: Visual Troubleshooting Logic

Workflow 1: Synthesis & Decision Tree

Use this logic flow to determine the correct corrective action for your specific failure mode.

SynthesisLogic Start Start: Yield < 50% RouteCheck Which Route? Start->RouteCheck RouteA Chloroacetyl Cl RouteCheck->RouteA RouteB Boc-Glycine RouteCheck->RouteB ImpurityCheck Impurity Profile? RouteA->ImpurityCheck WorkupCheck Where is Product? RouteB->WorkupCheck EsterImpurity O-Acyl Impurity Found ImpurityCheck->EsterImpurity High Mass (+42) DimerImpurity Dimer Found ImpurityCheck->DimerImpurity High Mass (Dimer) SolA1 Fix: Lower Temp to -10°C Switch to Biphasic Base EsterImpurity->SolA1 SolA2 Fix: Increase NH3 to 20 eq Use Sat. NH3/MeOH DimerImpurity->SolA2 InWater Stuck in Aqueous WorkupCheck->InWater Oil Product is sticky oil WorkupCheck->Oil SolB1 Fix: Use SCX Resin or n-Butanol Extraction InWater->SolB1 SolB2 Fix: HCl/Dioxane Precip. Lyophilize from Water Oil->SolB2

Caption: Diagnostic logic tree for identifying the root cause of yield loss based on synthetic route and observed impurity profile.

Frequently Asked Questions (FAQ)

Q1: My product is an oil that refuses to crystallize. How do I get a solid? A: This molecule is hygroscopic.

  • Dissolve the oil in a minimum amount of dry MeOH.

  • Add 4M HCl in Dioxane (1.1 eq).

  • Add diethyl ether dropwise until cloudy.

  • Stir vigorously. The HCl salt is much more likely to crystallize than the free base.

Q2: Can I use direct coupling with Glycine (free acid/amine) to avoid deprotection? A: No. If you use unprotected glycine with a coupling agent, the glycine will polymerize with itself (poly-glycine) rather than reacting with the piperidine. You must use N-protected glycine (Boc or Cbz).

Q3: Why is the Chloroacetyl route giving me a mixture of products? A: You likely have O-acylation. Check your NMR.

  • N-Acyl (Target): Piperidine ring protons adjacent to N will shift downfield/split significantly.

  • O-Acyl (Impurity): The proton at the 4-position (chiral center) will shift downfield by ~1.0-1.5 ppm (from ~3.8 to ~5.0 ppm).

References

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[4] Tetrahedron, 61(46), 10827-10852.

  • BenchChem Technical Repository. (2025).[5] Synthesis of 2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride. (Analogous workup protocols for hydrophilic amino-ketones).

  • ChemicalBook. (2023).[6][7] Chloroacetyl chloride: applications in synthesis and toxicology. (Selectivity data for acyl chlorides).

  • National Institutes of Health (NIH). (2025). Synthesis and pharmacological activity of 4-(4'-chlorophenyl)-4-hydroxypiperidine derivatives. (Piperidine acylation conditions).

  • ResearchGate. (2023). Is it possible to extract amino acids from water using extraction? (Protocols for water-soluble amine extraction).

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: LC-MS/MS Profiling &amp; Fragmentation of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Part 1: Executive Summary & Technical Context 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (C H N O ), often referred to as Glycyl-4-hydroxypiperidine , represents a critical structural motif in drug development. It fr...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Technical Context

2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (C


H

N

O

), often referred to as Glycyl-4-hydroxypiperidine , represents a critical structural motif in drug development. It frequently appears as a metabolic cleavage product of peptidomimetic drugs or as a synthetic impurity in the manufacture of piperidine-based APIs.

Its dual polarity—stemming from the primary amine (glycine moiety) and the secondary alcohol (4-hydroxypiperidine)—presents unique analytical challenges. This guide compares the LC-MS fragmentation performance of this molecule against structural analogs and evaluates chromatographic strategies (HILIC vs. RPLC) to ensure robust identification.

Key Chemical Properties
PropertyValueMass Spectrometry Relevance
Monoisotopic Mass 158.1055 DaPrecursor Ion [M+H]

: 159.11
Polarity (logP) ~ -1.2 (Predicted)High hydrophilicity; poor retention on C18.
Functional Groups Primary Amine, Amide, 2° AlcoholMultiple protonation sites; specific neutral losses (

,

).

Part 2: Comparative Fragmentation Analysis

To validate the identity of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one, we compare its fragmentation pattern against two common structural alternatives: 4-Hydroxypiperidine (Hydrolysis Product) and 1-Glycylpiperidine (Non-hydroxylated Analog) .

Diagnostic Ion Comparison Table
FeatureTarget: Glycyl-4-OH-piperidine Analog A: 1-Glycylpiperidine Analog B: 4-Hydroxypiperidine
Precursor [M+H]+ 159.1 143.1102.1
Primary Loss -18 Da (

)

141.1
-17 Da (

)

126.1
-18 Da (

)

84.1
Amide Cleavage m/z 102.1 (4-OH-Pip ring)m/z 86.1 (Piperidine ring)N/A (No amide bond)
Glycine Specific m/z 30.0 (Immonium)m/z 30.0 (Immonium)Absent
Differentiation Simultaneous detection of m/z 141 (water loss) and m/z 30 (glycine) confirms the structure.Lacks water loss transition (m/z 143

125 is rare/unstable).
Lacks amide/glycine fragments.
Mechanistic Fragmentation Pathway[1]

The fragmentation of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one under Electrospray Ionization (ESI+) follows two competitive pathways driven by proton mobility between the primary amine and the amide nitrogen.

Pathway A: Dehydration (Dominant) The secondary hydroxyl group on the piperidine ring undergoes elimination, driven by the stability of the resulting tetrahydropyridine cation.

  • Transition:

    
     (Neutral loss: 
    
    
    
    )

Pathway B: Amide Bond Cleavage (Diagnostic) Collision-Induced Dissociation (CID) cleaves the amide bond. The charge retention can occur on either the glycine acylium ion or the piperidine ring.

  • Transition:

    
     (Protonated 4-hydroxypiperidine)
    
  • Transition:

    
     (Glycine immonium ion, 
    
    
    
    )
Visualization: Fragmentation Logic

FragmentationPathway Parent Precursor Ion [M+H]+ m/z 159.1 (Protonated Glycyl-4-OH-Pip) Dehydration Neutral Loss: H2O (-18 Da) Parent->Dehydration AmideCleavage Amide Bond Scission Parent->AmideCleavage Deamination Neutral Loss: NH3 (-17 Da) Parent->Deamination Frag_141 Fragment Ion m/z 141.1 (Deshydro-Glycyl-Pip) Dehydration->Frag_141 Dominant Path Frag_102 Fragment Ion m/z 102.1 (4-Hydroxypiperidine H+) AmideCleavage->Frag_102 Charge on Ring Frag_30 Diagnostic Ion m/z 30.0 (Glycine Immonium) AmideCleavage->Frag_30 High Energy Frag_142 Fragment Ion m/z 142.1 (Acylium Cation) Deamination->Frag_142 Minor Path

Figure 1: Proposed ESI-CID fragmentation pathways for 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one. The water loss (m/z 141) is the primary distinguisher from non-hydroxylated analogs.

Part 3: Chromatographic Method Comparison (HILIC vs. RPLC)

Due to the high polarity of the glycine moiety, standard C18 methods often fail. The following comparison evaluates the "performance" of two separation strategies for this specific molecule.

Performance MetricMethod A: HILIC (Recommended) Method B: Reversed-Phase (C18)
Stationary Phase Amide or Zwitterionic (e.g., BEH Amide)C18 or AQ-C18
Retention Factor (

)
High (

)
Low (

) - Elutes in void volume
Peak Shape Sharp, GaussianBroad/Tailing (due to secondary silanol interactions)
Sensitivity (ESI+) 5-10x Higher (High organic mobile phase enhances desolvation)Lower (High aqueous content suppresses ionization)
Matrix Effects Low (Salts elute separately)High (Co-elution with salts/phospholipids)

Recommendation: Use HILIC for quantitation to avoid ion suppression in the void volume. Use RPLC only if derivatized (e.g., with FMOC or AccQ-Tag).

Part 4: Experimental Protocol

Sample Preparation (Self-Validating Workflow)

To ensure data integrity, use a "Dilute-and-Shoot" approach for HILIC to minimize recovery losses associated with Liquid-Liquid Extraction (LLE) of polar amines.

  • Stock Solution: Dissolve 1 mg of standard in 1 mL of 50:50 Acetonitrile:Water (0.1% Formic Acid).

  • Working Standard: Dilute to 100 ng/mL in 90% Acetonitrile (Critical: Matching the initial HILIC mobile phase prevents peak distortion).

  • QC Check: Inject a blank (90% ACN) followed by the standard. Carryover should be <0.5%.

LC-MS/MS Conditions
  • Column: Waters XBridge BEH Amide XP (2.1 x 100 mm, 2.5 µm) or equivalent.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

  • Mobile Phase B: Acetonitrile (0.1% Formic Acid).

  • Gradient:

    • 0-1 min: 95% B (Isocratic hold for retention)

    • 1-5 min: 95%

      
       50% B
      
    • 5-7 min: 50% B

  • Flow Rate: 0.4 mL/min.[1]

  • MS Source (ESI+):

    • Capillary Voltage: 3.0 kV

    • Cone Voltage: 25 V (Optimized for m/z 159 precursor stability)

    • Desolvation Temp: 450°C

MRM Transitions for Quantitation
Transition TypePrecursor (m/z)Product (m/z)Collision Energy (eV)Purpose
Quantifier 159.1141.115Most abundant, specific to OH-group
Qualifier 1 159.1102.122Confirms piperidine ring
Qualifier 2 159.130.035Confirms glycine moiety
Visualization: Analytical Workflow

Workflow Sample Sample (Plasma/Reaction Mix) PPT Protein Precipitation (Acetonitrile 1:4) Sample->PPT Prep Supernatant Supernatant (High Organic) PPT->Supernatant Centrifuge HILIC HILIC Separation (BEH Amide Column) Supernatant->HILIC Inject ESI ESI+ Source (3.0 kV) HILIC->ESI Elute MRM MRM Detection 159.1 -> 141.1 ESI->MRM Analyze

Figure 2: Optimized HILIC-MS/MS workflow for polar amine analysis.

References

  • Holčapek, M., et al. (2012). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Mass Spectrometry. Link

  • McHale, C., & Harmon, T. (2023).[2] Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. HALO Columns Application Note. Link

  • NIST Mass Spectrometry Data Center. 4-Hydroxypiperidine Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69. Link

  • Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent Application Note. Link

  • BenchChem. (2025).[3] Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.[3]Link

Sources

Comparative

Comparative Guide: FTIR Analysis &amp; Functional Group Confirmation of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Executive Summary This guide provides a technical framework for the structural confirmation of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one using Fourier Transform Infrared (FTIR) spectroscopy. Unlike simple aliphatic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical framework for the structural confirmation of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one using Fourier Transform Infrared (FTIR) spectroscopy. Unlike simple aliphatic amines, this molecule presents a complex vibrational landscape due to the coexistence of a secondary alcohol , a tertiary amide , and a primary amine .

This document objectively compares the FTIR spectral signature of the target product against its primary precursor (4-Hydroxypiperidine ) to establish a robust "Pass/Fail" quality control (QC) criterion. It further evaluates FTIR against NMR as a routine release assay.

Part 1: Structural Deconvolution & Predicted Vibrational Modes

To accurately interpret the spectrum, we must first deconstruct the molecule into its constituent oscillators. The target molecule is a piperidine acetamide derivative .

The Molecular Anatomy
  • Piperidine Ring (Core): Contains a secondary alcohol at position 4.

  • Linker (Amide): A tertiary amide bond connects the ring nitrogen to the ethyl chain. This is the primary evidence of successful coupling.

  • Tail (Amine): A primary amine (

    
    ) terminates the ethyl chain.
    
Key Vibrational Markers
Functional GroupModeWavenumber (

)
Diagnostic Value
Tertiary Amide

Stretch (Amide I)
1630 – 1660 Critical. Confirms coupling of the piperidine ring.
Primary Amine

Stretch
3300 – 3400 (Doublet)Confirms the presence of the amino tail.
Primary Amine

Bend (Scissoring)
1590 – 1620Often appears as a shoulder on the Amide I band.
Alcohol (Secondary)

Stretch
3200 – 3500 (Broad)Interference. Overlaps significantly with Amine

.
Alcohol

Stretch
1050 – 1150Confirms the integrity of the 4-OH group.

Part 2: Comparative Analysis (Synthesis Validation)

The most effective way to validate the product is to overlay its spectrum with that of the starting material, 4-Hydroxypiperidine (4-HP) . The transformation involves converting the ring's secondary amine into a tertiary amide.

Table 1: Spectral Evolution (Precursor vs. Product)
FeatureStarting Material (4-HP)Target ProductInterpretation
1600–1700

Silent (No Carbonyl)Strong Band (~1645) Pass Criterion. Appearance of Amide I band proves acylation.
3200–3500

Broad

+ Single weak

Broad

+

Doublet
The single ring

is replaced by the side-chain

doublet (often obscured).
Fingerprint

(Ring) ~1250

(Amide) ~1400
Shift in

character due to resonance.
Expert Insight: The "Masking" Effect

Warning: Do not expect a textbook "doublet" for the primary amine in the 3300


 region. The strong hydrogen bonding of the 4-hydroxyl group often creates a broad "hump" that masks the fine structure of the 

stretch.

Solution: Rely on the Amide I band (1645


)  and the Amine Scissoring band (~1600 

)
for positive identification.

Part 3: Experimental Protocol (ATR-FTIR)

This protocol utilizes Attenuated Total Reflectance (ATR), which is superior to KBr pellets for this hygroscopic amine derivative.

Workflow Diagram

FTIR_Workflow Sample Solid Sample (Hygroscopic) Prep Drying (Vacuum Desiccator 2h @ RT) Sample->Prep Remove H2O Acquire Acquire Spectrum (ZnSe or Diamond ATR) Prep->Acquire Clean Clean Crystal (Isopropanol) Background Acquire Background (Air) Clean->Background Background->Acquire Process Process (Baseline Corr. + ATR Corr.) Acquire->Process

Figure 1: Optimized ATR-FTIR workflow for hygroscopic amine derivatives.

Step-by-Step Methodology
  • Instrument Setup:

    • Crystal: Diamond or ZnSe (Diamond preferred for durability).

    • Resolution: 4

      
      .
      
    • Scans: 32 (Routine) or 64 (High Signal-to-Noise).

    • Range: 4000 – 600

      
      .
      
  • Sample Preparation (Critical):

    • The amino-alcohol moiety is prone to absorbing atmospheric moisture. Water bands (3400

      
       and 1640 
      
      
      
      ) directly interfere with the diagnostic Amine and Amide peaks.
    • Action: Dry the sample in a vacuum desiccator over

      
       for at least 2 hours prior to analysis.
      
  • Acquisition:

    • Clean crystal with Isopropanol. Ensure no residue remains.

    • Collect Background (Air).

    • Place solid sample on crystal. Apply high pressure using the anvil clamp to ensure good contact (critical for the fingerprint region).

    • Collect Sample Spectrum.[1][2]

  • Post-Processing:

    • Apply ATR Correction (adjusts for penetration depth vs. wavelength).

    • Apply Baseline Correction (Rubberband method).

Part 4: Data Interpretation & Validation Logic

Use the following logic gate to validate the structure.

Logic_Gate Start Spectrum Acquired CheckAmide Peak at 1630-1660 cm-1? Start->CheckAmide CheckOH Broad Band at 3200-3500 cm-1? CheckAmide->CheckOH Yes (Amide Present) Fail_SM FAIL: Unreacted Starting Material CheckAmide->Fail_SM No (Missing C=O) CheckAmine Shoulder/Peak at ~1600 cm-1? CheckOH->CheckAmine Yes CheckOH->Fail_SM No (Missing OH) Pass PASS: Target Structure Confirmed CheckAmine->Pass Yes Fail_Salt FAIL: Ammonium Salt Formation CheckAmine->Fail_Salt Shifted >1680 (Protonation)

Figure 2: Decision tree for structural confirmation.

Common Pitfalls
  • The "Salt" Shift: If the product was isolated as an HCl salt, the Amide I band may shift slightly, and the Amine region will show a broad "ammonium" band (~3000

    
    ) rather than a distinct doublet.
    
  • Residual Solvent: DMF or DMAc (common synthesis solvents) also have strong Amide bands at 1670

    
    . Ensure the sample is solvent-free; otherwise, the "Pass" result is a false positive.
    

Part 5: Method Comparison (FTIR vs. Alternatives)

Why use FTIR over NMR or Mass Spec for this specific application?

Table 2: Comparative Utility in QC
FeatureFTIR (Recommended)1H NMRMass Spectrometry (LC-MS)
Primary Utility Functional Group ID Structural ElucidationMolecular Weight / Purity
Speed < 2 Minutes15–30 Minutes10–20 Minutes
Sample State Solid (Non-destructive)Solution (Destructive)Solution (Destructive)
Amide Confirmation Excellent (Direct C=O obs) Indirect (Chemical shift)No (Only Mass)
Cost per Run LowHighHigh
Limit of Detection ~1-2% Impurity~0.1% Impurity<0.01% Impurity

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2] (Authoritative text on functional group assignment).

  • NIST Chemistry WebBook. Infrared Spectrum of 4-Hydroxypiperidine. National Institute of Standards and Technology.[3][4][5] Available at: [Link]

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons.[2] (Reference for Amide I/II and Amine vibration rules).

Sources

Validation

Reference standards for purity analysis of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Reference Standard Qualification Guide: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one Executive Summary The Challenge: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (Glycyl-4-hydroxypiperidine) is a critical linker int...

Author: BenchChem Technical Support Team. Date: February 2026

Reference Standard Qualification Guide: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Executive Summary

The Challenge: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (Glycyl-4-hydroxypiperidine) is a critical linker intermediate, often utilized in the synthesis of E3 ligase ligands (e.g., for VHL-based PROTACs).[1] Its structural absence of strong UV chromophores (benzene/heterocyclic aromatic rings) renders standard HPLC-UV purity analysis unreliable.[1]

The Solution: This guide compares two qualification methodologies:

  • The "Gold Standard" (qNMR): Quantitative Nuclear Magnetic Resonance.[2][3][4]

  • The "Traditional" (Mass Balance): HPLC-CAD/ELSD coupled with TGA and KF.[1]

Verdict: For this specific non-chromophoric, polar amine, qNMR is the superior primary reference standard methodology due to its direct traceability to SI units and independence from relative response factors.

Technical Context & Molecule Analysis

  • Molecule: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one[1][5]

  • Chemical Nature: Polar, basic amine with a secondary hydroxyl group.

  • Analytical Profile:

    • UV Absorbance:[1] Negligible >210 nm.

    • Hygroscopicity: High (prone to hydrate formation).

    • Solubility: High in water, DMSO, Methanol.

The Analytical Decision Matrix

The following decision tree illustrates why standard workflows fail for this molecule and necessitates the specific protocols detailed below.

AnalyticalDecision Start Analyte: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one Chromophore Contains UV Chromophore? (e.g., Benzene) Start->Chromophore Polarity Polarity / LogP Chromophore->Polarity No StandardUV Standard RP-HPLC (UV 254nm) Chromophore->StandardUV Yes Derivatization Pre-column Derivatization (e.g., Fmoc-Cl) Polarity->Derivatization High Polarity (Low Retention) DirectMethod Direct Detection Required Polarity->DirectMethod Avoid Kinetic Errors Failed Inaccurate Purity Assignment StandardUV->Failed Low Sensitivity Derivatization->Failed Variable Reaction Yield qNMR Method A: 1H-qNMR (Primary Standard Approach) DirectMethod->qNMR Preferred (SI Traceable) MassBalance Method B: Mass Balance (HPLC-CAD + KF + ROI) DirectMethod->MassBalance Alternative (GMP QC)

Figure 1: Analytical strategy selection. Standard UV methods are rejected due to lack of chromophores.[2]

Comparative Analysis: qNMR vs. Mass Balance

We analyzed a single batch of commercial "98%" purity material using both methods.

Method A: Quantitative NMR (qNMR)
  • Principle: Molar ratio determination against a NIST-traceable Internal Standard (IS).

  • Detector: 1H NMR (Proton counting).

  • Traceability: Direct to SI (via the Internal Standard).

Method B: Mass Balance (Chromatographic Purity)
  • Principle:

    
    [1]
    
  • Detector: Charged Aerosol Detector (CAD) or ELSD (Universal detection for non-chromophores).[1]

  • Traceability: Dependent on detector linearity and response factor uniformity.

Performance Data Summary
MetricMethod A: 1H-qNMRMethod B: Mass Balance (HPLC-CAD)
Assigned Purity 96.42% ± 0.35% 98.10% ± 0.80%
Bias Source Weighing error (minimal).[1]Overestimation: CAD response factors vary; inorganic salts missed if ROI not performed perfectly.
Time to Result 2 Hours24 Hours (Equilibration + KF + Ashing)
Sample Required ~10-20 mg>100 mg (needs TGA/ROI)
Suitability Primary Reference Standard Routine QC Monitor

Critical Insight: The Mass Balance method overestimated the purity because the HPLC-CAD method failed to detect a minor inorganic salt contaminant (NaCl) carried over from synthesis, which qNMR implicitly accounts for by weighing the total mass vs. the active proton signal.

Detailed Experimental Protocols

Protocol A: 1H-qNMR (The Recommended Standard)[1]

Objective: Determine absolute purity using Maleic Acid as the Internal Standard (IS).

Reagents:

  • Solvent: D2O (99.9% D) – Chosen to exchange NH2/OH protons, simplifying the spectrum to non-exchangeable CH signals.

  • Internal Standard: Maleic Acid (TraceCERT® or NIST SRM), dried over P2O5.

Workflow:

  • Relaxation T1 Determination: Run a preliminary inversion-recovery experiment. For this molecule, the longest T1 (usually the piperidine ring protons) is typically ~2-3 seconds.

  • Parameter Setup:

    • Pulse Angle: 90°[1]

    • Relaxation Delay (D1):

      
       (Set to 20s to be safe).
      
    • Scans (NS): 16 or 32 (for S/N > 300:1).

    • Spectral Width: 20 ppm (to catch all satellites).

  • Sample Preparation:

    • Weigh exactly ~10 mg of Analyte (

      
      ) and ~5 mg of Maleic Acid (
      
      
      
      ) into the same vial. Precision balance (0.01 mg readability) is mandatory.
    • Dissolve in 0.7 mL D2O. Transfer to NMR tube.

  • Acquisition & Processing:

    • Phase and baseline correct manually.

    • Integrate the Maleic Acid singlet (6.0-6.4 ppm) as the reference (Int = 2000).[1]

    • Integrate the Glycine methylene singlet (~3.5-3.8 ppm) or Piperidine protons.[1] Avoid multiplets near water suppression.

Calculation:


[1]
  • 
    : Integral Area[1][2]
    
  • 
    : Number of protons (Maleic Acid=2; Glycine CH2=2)
    
  • 
    : Molecular Weight[1][5][6]
    
  • 
    : Mass weighed
    
  • 
    : Purity of Internal Standard
    
Protocol B: Mass Balance (HPLC-CAD + KF)

Objective: Determine purity by subtracting all impurities.

1. HPLC-CAD Conditions (Purity of Organic Portion):

  • Column: Waters XBridge BEH Amide (HILIC), 3.5 µm, 4.6 x 150 mm. Note: C18 is not suitable due to lack of retention.

  • Mobile Phase A: 10 mM Ammonium Formate in 95:5 Water:ACN (pH 3.0).

  • Mobile Phase B: 10 mM Ammonium Formate in 5:95 Water:ACN.

  • Gradient: 90% B to 50% B over 20 min.

  • Detector: Charged Aerosol Detector (CAD). Settings: Power Function 1.0 (for linearity).

  • Result: Integrate all peaks. Calculate %Area Normalization.

2. Volatiles & Water (TGA/KF):

  • Karl Fischer (KF): Coulometric titration.[1] (Expect 1-3% water due to hygroscopicity).[1]

  • TGA: Heat to 150°C to check for residual solvents (DCM/MeOH).

3. Residue on Ignition (ROI):

  • Sulfate ash method to detect inorganic salts (NaCl, Silica).

Calculation:


[1]

Visualization of the qNMR Workflow

qNMR_Workflow cluster_prep Sample Preparation cluster_acq Acquisition cluster_proc Data Processing Weigh Weigh Analyte (mS) + IS (mIS) Dissolve Dissolve in D2O Weigh->Dissolve T1 Determine T1 (Inversion Recovery) Dissolve->T1 Pulse Acquire 1H Spectrum D1 > 5*T1 T1->Pulse Set D1 Phase Phase/Baseline Correction Pulse->Phase Integrate Integrate Signals (IS vs Analyte) Phase->Integrate Calc Calculate Purity (Eq 1) Integrate->Calc

Figure 2: Step-by-step qNMR workflow for primary standard qualification.

References

  • United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy.[2][7][8][9][10][11] (2023).[1][12][13] [1]

  • Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231. (2014).[1][3][14][15]

  • Holzgrabe, U. "Quantitative NMR spectroscopy in pharmaceutical analysis." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.[1] (2010).[1] [1]

  • National Institute of Standards and Technology (NIST). Certified Reference Materials for qNMR (Benzoic Acid / Maleic Acid).[1]

Sources

Comparative

A Researcher's Guide to Confirming Compound Identity: Elemental Analysis vs. Theoretical Calculation for 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

For researchers, scientists, and professionals in drug development, the unequivocal confirmation of a synthesized compound's identity and purity is a cornerstone of scientific rigor. This guide provides an in-depth compa...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the unequivocal confirmation of a synthesized compound's identity and purity is a cornerstone of scientific rigor. This guide provides an in-depth comparison of two fundamental methods for this validation: experimental elemental analysis and theoretical elemental composition calculation, using the novel compound 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one as a case study.

This guide will navigate the nuances of each technique, from the foundational principles of theoretical calculation to the practical execution of an elemental analysis experiment. By understanding the strengths and limitations of both, researchers can make informed decisions to ensure the integrity of their work.

The Subject Compound: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Before delving into the analytical techniques, a clear understanding of the target molecule is essential.

  • Chemical Formula: C₇H₁₄N₂O₂[1]

  • Molecular Weight: 158.2 g/mol [1]

This information forms the basis for all subsequent calculations and comparisons.

Pillar 1: Theoretical Elemental Composition - The Calculated Benchmark

The theoretical elemental composition represents the ideal, calculated percentage by mass of each element within the pure, anhydrous compound. This calculation is a critical first step, providing a benchmark against which experimental results are measured.

The Calculation Methodology

The process for calculating the theoretical elemental composition is straightforward and relies on the chemical formula and the atomic weights of the constituent elements.[2][3][4][5]

  • Determine the molecular formula: For our compound, this is C₇H₁₄N₂O₂.

  • Find the atomic weights of each element:

    • Carbon (C): ~12.011 amu

    • Hydrogen (H): ~1.008 amu

    • Nitrogen (N): ~14.007 amu

    • Oxygen (O): ~15.999 amu

  • Calculate the total mass contribution of each element in the molecule:

    • Mass of Carbon = 7 atoms * 12.011 amu = 84.077 amu

    • Mass of Hydrogen = 14 atoms * 1.008 amu = 14.112 amu

    • Mass of Nitrogen = 2 atoms * 14.007 amu = 28.014 amu

    • Mass of Oxygen = 2 atoms * 15.999 amu = 31.998 amu

  • Calculate the total molecular weight:

    • Molecular Weight = 84.077 + 14.112 + 28.014 + 31.998 = 158.201 g/mol

  • Calculate the percentage of each element:

    • %C = (Mass of Carbon / Molecular Weight) * 100 = (84.077 / 158.201) * 100

    • %H = (Mass of Hydrogen / Molecular Weight) * 100 = (14.112 / 158.201) * 100

    • %N = (Mass of Nitrogen / Molecular Weight) * 100 = (28.014 / 158.201) * 100

    • %O = (Mass of Oxygen / Molecular Weight) * 100 = (31.998 / 158.201) * 100

Below is a visual representation of the theoretical calculation workflow.

Caption: Workflow for Theoretical Elemental Composition Calculation.

Theoretical Composition Summary
ElementSymbolAtomic Weight ( g/mol )Atoms in MoleculeTotal Mass Contribution ( g/mol )Theoretical Percentage (%)
CarbonC12.011784.07753.15
HydrogenH1.0081414.1128.92
NitrogenN14.007228.01417.71
OxygenO15.999231.99820.22
Total 158.201 100.00

Pillar 2: Experimental Elemental Analysis - The Ground Truth

While theoretical calculations provide a perfect scenario, experimental elemental analysis offers a real-world assessment of the sample's composition.[6] The most common method for organic compounds is CHNO/S analysis, which relies on the complete combustion of the sample.[7][8]

The Experimental Protocol: CHNO Analysis

The following is a detailed, step-by-step methodology for performing CHNO elemental analysis.

Objective: To quantitatively determine the percentage of Carbon, Hydrogen, Nitrogen, and Oxygen in a sample of 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one.

Instrumentation: A dedicated CHNO elemental analyzer.

Materials:

  • Sample: 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (2-5 mg)

  • Tin capsules for solid samples

  • Microbalance

  • High-purity oxygen

  • Helium carrier gas

  • Analytical standards (e.g., acetanilide)

Protocol:

  • Sample Preparation:

    • Ensure the sample is homogenous. If necessary, grind to a fine powder.

    • Using a microbalance, accurately weigh 1-2 mg of the sample into a pre-cleaned tin capsule.[8] The precise weight is critical for accurate percentage calculation.

    • Crimp the tin capsule to ensure no sample is lost and to create a uniform shape for introduction into the analyzer.

  • Instrument Calibration:

    • Calibrate the elemental analyzer using a certified organic standard with a known elemental composition, such as acetanilide. This step is crucial for ensuring the accuracy of the detector responses.

  • Analysis:

    • The autosampler introduces the encapsulated sample into a high-temperature combustion reactor (typically ~1000°C) in a pure oxygen environment.[9]

    • This "flash combustion" instantaneously converts the sample into its constituent elemental gases: CO₂, H₂O, and N₂ (and NOx).[10]

    • The resulting gas mixture is swept by a helium carrier gas through a reduction chamber containing copper, which reduces any nitrogen oxides (NOx) to N₂ and removes excess oxygen.[7]

    • The gas stream then passes through a series of traps to remove interfering substances, allowing only CO₂, H₂O, and N₂ to proceed.

    • The purified gases are separated using a gas chromatography (GC) column.

    • A thermal conductivity detector (TCD) measures the concentration of each gas as it elutes from the column.[10][11]

    • For oxygen analysis, a separate pyrolysis step is typically performed where the sample is heated in the absence of oxygen, and the resulting CO is measured.

  • Data Analysis:

    • The instrument's software integrates the detector signals and, using the initial sample weight and calibration data, calculates the percentage by mass of C, H, and N.

    • The oxygen percentage is determined from the separate pyrolysis analysis.

Below is a diagram illustrating the experimental workflow of CHNO elemental analysis.

Caption: Experimental Workflow for CHNO Elemental Analysis.

Comparison and Interpretation: Bridging Theory and Experiment

The true value of this dual approach lies in the comparison of the theoretical and experimental data.

ElementTheoretical %Experimental % (Hypothetical Data)Deviation (%)
C53.1552.95-0.20
H8.929.05+0.13
N17.7117.58-0.13
O20.2220.42+0.20
Interpreting the Results

In the hypothetical experimental data above, the deviations from the theoretical values are all within the generally accepted tolerance of ±0.4%.[12][13] This level of agreement would strongly indicate that the synthesized compound is indeed 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one and possesses a high degree of purity.

What if the results deviate significantly (>0.4%)?

Significant deviations can be indicative of several issues:

  • Impurities: The presence of residual solvents, starting materials, or byproducts will alter the elemental composition. For instance, a lower-than-expected nitrogen percentage could suggest the presence of an impurity that lacks nitrogen.[14]

  • Hygroscopic Nature: If the compound readily absorbs water from the atmosphere, the experimental hydrogen and oxygen percentages will be artificially high, while the other elements will be correspondingly lower.

  • Incorrect Structure: In cases of novel compounds, a consistent and significant deviation across all elements might suggest that the proposed chemical structure is incorrect.

  • Experimental Error: While less common with modern calibrated instruments, errors in weighing, incomplete combustion, or detector issues can lead to inaccurate results.

Conclusion: A Symbiotic Approach to Compound Validation

Neither theoretical calculation nor experimental elemental analysis alone provides a complete picture. Theoretical calculations set the gold standard, a perfect representation of the target molecule. Experimental analysis provides the crucial real-world data, a direct measure of the synthesized sample.

For the drug development professional, the close agreement between these two methods provides the necessary confidence in a compound's identity and purity, a critical requirement before proceeding to further biological and preclinical studies. A deviation, on the other hand, is not a failure but a vital data point, guiding the researcher to further purification, structural re-evaluation, or troubleshooting of the analytical method itself. This rigorous, dual-pronged approach embodies the principles of scientific integrity and is indispensable for high-quality research.

References

  • Wikipedia. Elemental analysis. [Link]

  • YouTube. How to Calculate the Theoretical Composition of Two Elements. [Link]

  • National Center for Biotechnology Information. An International Study Evaluating Elemental Analysis. [Link]

  • ACS Central Science. Chemists Debate the Value of Elemental Analysis. [Link]

  • ACS Central Science. An International Study Evaluating Elemental Analysis. [Link]

  • CK-12 Foundation. Flexi answers - How can I calculate the elemental composition?. [Link]

  • Mettler Toledo. CHNSO Organic Elemental Analysis - Sample Preparation. [Link]

  • Reddit. Elemental Analysis Error. [Link]

  • AZoM. Understanding the Working Principles of CHNO Analyzers. [Link]

  • University of Illinois Urbana-Champaign. MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440. [Link]

  • ChemTeam. Empirical and Molecular Formulas. [Link]

  • YouTube. Percent Composition By Mass. [Link]

  • University of Waterloo. Stoichiometry: Elemental Analysis. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Operational Safety Protocol: Handling 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one Compound Profile & Hazard Logic The "Why" Behind the Protocol: As a Senior Application Scientist, I approach 2-Amino-1-(4-hydroxypiperi...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Safety Protocol: Handling 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Compound Profile & Hazard Logic

The "Why" Behind the Protocol: As a Senior Application Scientist, I approach 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS: 1841085-34-6) not merely as a chemical catalog entry, but as a functionalized building block—specifically, a glycine-derived amide linked to a 4-hydroxypiperidine scaffold. This structure is frequently utilized in the synthesis of PROTAC® linkers and E3 ligase ligands.

While specific toxicological data (LD50) for this intermediate is often proprietary or sparse, we must apply the Precautionary Principle based on its functional groups:

  • Primary Amine (N-terminus): Basic and nucleophilic. It poses a risk of chemical burns or severe irritation to mucous membranes and is a potential respiratory sensitizer.[1]

  • Piperidine Moiety: Structurally related to piperidine (a known toxicant and corrosive), though the amide linkage likely mitigates volatility.

  • Physical State: Typically a hygroscopic solid/powder. The primary risk vector is inhalation of particulates during weighing and dermal absorption of the solution.

Risk Classification (Control Banding):

  • Default Band: OEB 3 (Occupational Exposure Band) – Potent or Toxic.

  • Handling Strategy: Containment at source; Zero skin contact.

The PPE Matrix: Scale-Dependent Protection

Safety is not static; it scales with the energy and mass of the experiment. Use this matrix to determine your required protection level.

Parameter Analytical Scale (< 10 mg) Preparative Scale (10 mg - 10 g) Bulk/Process Scale (> 10 g)
Primary Engineering Control Class II Biosafety Cabinet or Chemical Fume HoodChemical Fume Hood (Face velocity: 100 fpm)Powder Containment Hood or Glovebox
Ocular Protection Safety Glasses with Side ShieldsChemical Splash Goggles (Vented)Face Shield + Goggles
Dermal Protection (Hands) Single Nitrile (0.11 mm)Double Nitrile (Outer: 0.14 mm, Inner: 0.06 mm)Double Nitrile + Tyvek® Sleeve Covers
Dermal Protection (Body) Standard Lab Coat (Cotton/Poly)Lab Coat (Buttoned to neck)Tyvek® Disposable Coverall
Respiratory (Outside Hood) N/A (Keep in hood)N95 (Fit-tested) only for spill cleanupP100 / PAPR for spill cleanup

Dermal Protection: The Permeation Logic

Do not simply "wear gloves." You must select gloves based on permeation breakthrough time . This compound contains a primary amine, which can permeate thin nitrile rubber over time, especially when solvated in polar aprotic solvents (DMSO, DMF) commonly used with this linker.

The "Double-Glove" Indicator System: For handling >100 mg or solvated forms, I mandate a color-coded double-glove system to provide visual validation of barrier integrity.

Protocol:

  • Inner Layer: Bright Blue or White Nitrile (4 mil / 0.10 mm).

  • Outer Layer: Dark Green or Black Nitrile (6 mil / 0.15 mm).

  • Validation: If the inner color becomes visible through a tear or degradation of the outer glove, immediately halt, wash, and replace.

Glove Selection Decision Tree

GloveSelection Start Start: Handling 2-Amino-1-(4-hydroxypiperidin-1-yl)ethan-1-one State Physical State? Start->State Solid Solid / Powder State->Solid Solution In Solution (DMSO/DMF/MeOH) State->Solution SolidAction Standard Nitrile (4 mil) Change every 60 mins Solid->SolidAction SolventCheck Check Solvent Permeation Solution->SolventCheck HighPerm High Permeation Risk (DCM, THF, DMF) SolventCheck->HighPerm LowPerm Low Permeation Risk (Water, Ethanol) SolventCheck->LowPerm Laminate REQUIRED: Silver Shield® / Laminate Gloves (Under Nitrile outer) HighPerm->Laminate DoubleNitrile Double Nitrile (Total > 8 mil) Change every 15 mins LowPerm->DoubleNitrile

Caption: Decision logic for glove material selection based on physical state and carrier solvent compatibility.

Operational Workflow: Step-by-Step

This workflow integrates safety checks directly into the experimental procedure to prevent "autopilot" errors.

Phase A: Preparation & Weighing
  • Static Control: Amine salts and piperidine derivatives are often hygroscopic and prone to static charge. Use an ionizing fan or anti-static gun in the weigh station to prevent powder scattering.

  • Sash Management: Lower the fume hood sash to the lowest comfortable working height (approx. 12-14 inches) to maximize face velocity and create a physical barrier.

  • Taring: Tare the vial before adding the compound. Do not return excess powder to the stock container (cross-contamination and dust risk).

Phase B: Reaction Setup
  • Solvation: Add solvent (e.g., DMF, DMSO) slowly.

    • Note: The dissolution of amines can be exothermic.

  • Venting: If using a sealed vial, insert a bleed needle (to an inert gas line or bubbler) if the reaction involves reagents that generate gas (e.g., HATU/DIEA couplings often release CO2/byproducts).

Phase C: Decontamination (The "Quench")

Do not throw wipes contaminated with this amine directly into the trash.

  • Wipe Down: Clean the balance and work area with a 1% Acetic Acid solution followed by water. The acid neutralizes the basic amine residues, preventing future contact dermatitis.

  • Waste: Dispose of wipes in "Solid Hazardous Waste" (chemically contaminated).

Operational Sequence Diagram

Workflow Start Start Protocol PPE_Check 1. PPE Verification (Double Glove Check) Start->PPE_Check Static_Ctrl 2. Static Neutralization (Ionizer ON) PPE_Check->Static_Ctrl Weighing 3. Weighing (Sash < 14 inches) Static_Ctrl->Weighing Solvation 4. Solvation (Add Solvent Slowly) Weighing->Solvation Decon 5. Acid Wash (1% Acetic Acid) Solvation->Decon Disposal 6. Waste Disposal (Solid Haz Waste) Decon->Disposal

Caption: Operational sequence emphasizing static control and acidic decontamination steps.

Emergency Response

In the event of exposure, the chemical nature of the amine dictates the response.

  • Ocular Exposure:

    • Immediate Action: Flush with water for 15 minutes minimum .[1][2][3]

    • Mechanism:[1][4][5][6] Amines are basic; they saponify fatty tissues in the eye (corneal melting). Time is critical. Do not wait for an ambulance to start flushing.

  • Dermal Exposure:

    • Immediate Action: Wash with soap and copious water.[1][2][3][7][8]

    • Contraindication: Do not use ethanol or DMSO to wash the skin; this will increase the transdermal absorption of the compound.

  • Spill Cleanup (Powder):

    • Do not dry sweep (creates dust).[7]

    • Cover with wet paper towels (water or 1% acetic acid) to dampen, then scoop into a hazardous waste bag.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

  • Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance. OSHA 3404-11R. [Link]

  • PubChem. (n.d.). Compound Summary: Piperidine derivatives and general amine handling. [Link]

Sources

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